Cas no 1261778-36-2 (5-(Difluoromethyl)-2-nitroanisole)

• Product Name: 5-(Difluoromethyl)-2-nitroanisole
• CAS No: 1261778-36-2
• MF: C₈H₇F₂NO₃
• MW: 203.142889261246
• CID: 4985872
• Update Time: 2025-08-02

5-(Difluoromethyl)-2-nitroanisole Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-nitroanisole

• Inchi： 1S/C8H7F2NO3/c1-14-7-4-5(8(9)10)2-3-6(7)11(12)13/h2-4,8H,1H3
• InChI Key： RWMYQWIAXUIGMV-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)OC)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 207
• XLogP3: 2.3
• Topological Polar Surface Area: 55

Additional information on 5-(Difluoromethyl)-2-nitroanisole

Comprehensive Overview of 5-(Difluoromethyl)-2-nitroanisole (CAS No. 1261778-36-2): Properties, Applications, and Industry Insights

5-(Difluoromethyl)-2-nitroanisole (CAS No. 1261778-36-2) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique molecular structure. This nitroaromatic derivative features a difluoromethyl group and a methoxy substituent, making it valuable for designing bioactive molecules. Its CAS registry number ensures precise identification in global chemical databases, addressing growing demand for high-purity intermediates in drug discovery.

Recent interest in fluorinated compounds like 5-(Difluoromethyl)-2-nitroanisole stems from their enhanced metabolic stability and lipophilicity—critical properties explored in medicinal chemistry forums. Laboratories frequently search for "synthesis of difluoromethyl aromatics" or "nitroanisole derivatives applications," reflecting industry focus on structure-activity relationships. The compound’s electron-withdrawing groups make it particularly useful for developing enzyme inhibitors, aligning with trending research on targeted therapies.

From a synthetic chemistry perspective, CAS 1261778-36-2 serves as a versatile building block for heterocyclic compounds. Its nitro group enables facile reduction to amines, while the difluoromethyl moiety resists oxidative degradation—a combination frequently queried in "fluorine in drug design" studies. Analytical data shows 95% purity benchmarks in commercial batches, meeting Good Manufacturing Practice (GMP) standards for pharmaceutical intermediates.

Environmental and green chemistry considerations have spurred innovations in catalytic fluorination methods for producing 5-(Difluoromethyl)-2-nitroanisole. Researchers investigating "sustainable halogenation techniques" value its role in reducing process waste. The compound’s low ecotoxicity profile compared to chlorinated analogs positions it favorably in crop protection formulations, responding to agrochemical industry demands for eco-friendly alternatives.

Thermodynamic studies reveal 1261778-36-2 exhibits remarkable thermal stability up to 150°C, a key detail for process chemists optimizing large-scale reactions. Its crystallinity facilitates purification via recrystallization, a feature highlighted in "high-yield synthetic routes" discussions. Patent analyses show increasing use in anticancer agent prototypes, particularly those targeting kinase pathways—a hot topic in oncology research publications.

Supply chain data indicates rising procurement of CAS 1261778-36-2 by contract research organizations (CROs), with quality specifications emphasizing HPLC-UV purity ≥98%. This aligns with market trends toward custom synthesis services for rare chemicals. Storage recommendations typically suggest ambient conditions in amber glass containers, addressing common "chemical storage best practices" queries from laboratory managers.

Advanced applications include incorporation into fluorescent probes for bioimaging, leveraging the nitroanisole scaffold’s photophysical properties. This intersects with booming interest in "small molecule diagnostics" as evidenced by PubMed citation trends. Regulatory filings confirm REACH compliance status in the EU, while structure-odor relationships studies explore potential in fragrance chemistry—an emerging niche for nitroaromatic compounds.

In analytical characterization, 5-(Difluoromethyl)-2-nitroanisole displays distinct NMR peaks at 8.2 ppm (aromatic proton) and -110 ppm (19F signal), frequently referenced in "fluorine NMR interpretation" guides. Mass spectrometry typically shows a molecular ion peak at 203 m/z, serving as a fingerprint for quality control protocols. These technical attributes make it a frequent subject in "analytical method development" webinars.

The compound’s structure-property relationships continue to inspire computational studies, particularly in molecular docking simulations for drug target interactions. QSAR models incorporating 1261778-36-2 derivatives appear in recent "cheminformatics" literature, reflecting cross-disciplinary applications. With global suppliers expanding kilogram-scale production capabilities, this fine chemical is poised for expanded utilization across life sciences sectors.